Cas no 125741-64-2 (L-Cysteine,S-(3,7,11-trimethyl-2,6,10-dodecatrienyl)-, methyl ester (9CI))

• Product Name: L-Cysteine,S-(3,7,11-trimethyl-2,6,10-dodecatrienyl)-, methyl ester (9CI)
• CAS No: 125741-64-2
• MF: C₁₉H₃₃NO₂S
• MW: 339.535824537277
• CID: 157606
• PubChem ID: 6439225
• Update Time: 2025-05-23

L-Cysteine,S-(3,7,11-trimethyl-2,6,10-dodecatrienyl)-, methyl ester (9CI) Chemical and Physical Properties

Names and Identifiers

• L-Cysteine,S-(3,7,11-trimethyl-2,6,10-dodecatrienyl)-, methyl ester (9CI)
• FARNESYL CYSTEINE METHYL ESTER
• methyl (2R)-2-amino-3-[(2E,6E)-3,7,11-trimethyldodeca-2,6,10-trienyl]sulfanylpropanoate
• S-farnesylcysteine alpha-carboxyl methyl ester
• L-Cysteine, S-(3,7,11-trimethyl-2,6,10-dodecatrienyl)-, methyl ester
• methyl S-[(2E,6E)-3,7,11-trimethyldodeca-2,6,10-trien-1-yl]-L-cysteinate
• S-Fcme
• S-[(2E,6E)-farnesyl]-L-cysteine methyl ester
• S-Farnesyl-L-cysteine Methyl Ester
• S-tram,tram-Farnesylated cysteine methyl ester
• S-trans,trans-Farnesyl-L-cysteine methyl ester
• SCHEMBL14596316
• CS-0079708
• NCGC00161312-03
• HMS3402M06
• S-FARNESYL-L-CYSTEINE ME
• Farnesylcysteine methyl ester
• 130062-64-5
• BML2-C12
• s-farnesyl-l-cysteine
• CHEMBL1477730
• BSPBio_001524
• SFcme
• NCGC00161312-04
• L-Cysteine, S-(3,7,11-trimethyl-2,6,10-dodecatrienyl)-, methyl ester, (E,E)-
• CHEBI:94600
• L-Cysteine, S-((2E,6E)-3,7,11-trimethyl-2,6,10-dodecatrienyl)-, methyl ester
• HY-120950
• BRD-K38756014-001-02-8
• HMS1989M06
• IDI1_033994
• HMS1791M06
• Methyl S-(3,7,11-trimethyldodeca-2,6,10-trien-1-yl)-L-cysteinate
• UNII-P409G2H90A
• J-005281
• S-Farnesyl cysteine methyl ester
• HMS1361M06
• 5U0
• NCGC00161312-02
• Spectrum5_001959
• P409G2H90A
• Q27159423
• NCGC00161312-01
• CHEBI:87167
• AKOS040746342
• L-Cysteine, S-((2E,6E)-3,7,11-trimethyl-2,6,10-dodecatrien-1-yl)-, methyl ester
• 125741-64-2
• S Fcme
• DA-77815

• Inchi： 1S/C19H33NO2S/c1-15(2)8-6-9-16(3)10-7-11-17(4)12-13-23-14-18(20)19(21)22-5/h8,10,12,18H,6-7,9,11,13-14,20H2,1-5H3/b16-10+,17-12+/t18-/m0/s1
• InChI Key： SIEHZFPZQUNSAS-GCVUPTOQSA-N
• SMILES： S(C[C@@H](C(=O)OC)N)C/C=C(\C)/CC/C=C(\C)/CC/C=C(\C)/C

Computed Properties

• Exact Mass: 339.22320047g/mol
• Monoisotopic Mass: 339.22320047g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 23
• Rotatable Bond Count: 12
• Complexity: 435
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 1
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 2
• Undefined Bond Stereocenter Count: 0
• Surface Charge: 0
• Tautomer Count: nothing
• XLogP3: 5.1
• Topological Polar Surface Area: 77.6Ų

Experimental Properties

• Color/Form: Solid powder

L-Cysteine,S-(3,7,11-trimethyl-2,6,10-dodecatrienyl)-, methyl ester (9CI) Security Information

• Signal Word：Warning
• Storage Condition：Dry, dark and store at 0-4℃ for short term (days to weeks) or -20℃ for long term (Store correctly 2-3years).

Additional information on L-Cysteine,S-(3,7,11-trimethyl-2,6,10-dodecatrienyl)-, methyl ester (9CI)

L-Cysteine,S-(3,7,11-trimethyl-2,6,10-dodecatrienyl)-, methyl ester (9CI)

L-Cysteine,S-(3,7,11-trimethyl-2,6,10-dodecatrienyl)-, methyl ester is a compound with the CAS number 125741-64-2. This compound is a derivative of L-cysteine, a naturally occurring amino acid known for its role in various biological processes. The specific structure of this compound includes a methyl ester group attached to the sulfur atom of cysteine, along with a substituted dodecatrienyl chain. This unique structure contributes to its potential applications in fields such as biochemistry and pharmacology.

The compound's structure is characterized by the presence of a dodecatrienyl group with three methyl substituents at positions 3, 7, and 11. The double bonds in the dodecatrienyl chain are located at positions 2, 6, and 10. This arrangement suggests that the molecule may exhibit interesting electronic properties and reactivity due to the conjugated double bonds and the electron-donating methyl groups. Such features could make it a valuable component in the synthesis of more complex molecules or in targeted drug delivery systems.

Recent studies have highlighted the potential of this compound in the field of nutraceuticals. Researchers have explored its role as a precursor in the synthesis of bioactive molecules that can modulate cellular signaling pathways. For instance, its ability to act as a sulfur donor has been investigated in the context of glutathione synthesis, which is crucial for cellular detoxification and antioxidant defense mechanisms.

In addition to its biochemical applications, this compound has shown promise in materials science. Its conjugated system and functional groups make it a candidate for use in organic electronics or as a component in self-assembling monolayers. Preliminary experiments have demonstrated that films formed by this compound exhibit desirable electronic properties, making them suitable for applications in sensors or flexible electronics.

The synthesis of L-Cysteine,S-(3,7,11-trimethyl-2,6,10-dodecatrienyl)-, methyl ester involves a multi-step process that combines traditional organic synthesis techniques with modern catalytic methods. Key steps include the selective oxidation of cysteine derivatives and subsequent coupling reactions to introduce the dodecatrienyl chain. Recent advancements in catalytic asymmetric synthesis have enabled higher yields and enantioselectivity in the production of this compound.

From an analytical standpoint, this compound has been studied using advanced spectroscopic techniques such as nuclear magnetic resonance (NMR) and mass spectrometry (MS). These studies have provided insights into its molecular conformation and stability under various conditions. For example, NMR analysis has revealed that the conjugated system exerts significant influence on the chemical shifts of adjacent protons and carbons.

In terms of safety and handling considerations, L-Cysteine,S-(3,7,11-trimethyl-2,6,10-dodecatrienyl)-, methyl ester should be stored under inert conditions to prevent oxidation or degradation due to exposure to air or moisture. Proper handling procedures should be followed to ensure worker safety and environmental protection during its synthesis and use.

Looking ahead, L-Cysteine,S-(3..., methyl ester is expected to play an increasingly important role in both academic research and industrial applications. Its unique combination of structural features makes it a versatile building block for designing novel molecules with tailored functionalities.